Cas no 1886-81-3 (Benzenesulfonic acid, dodecyl ester)

• Product Name: Benzenesulfonic acid, dodecyl ester
• CAS No: 1886-81-3
• MF: C₁₈H₃₀O₃S
• MW: 326.49400472641
• CID: 96085
• PubChem ID: 15900
• Update Time: 2025-04-18

Benzenesulfonic acid, dodecyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid, dodecyl ester
• dodecyl benzenesulphonate
• DODECYL-(6)-BENZENESULPHONATE
• DODECYLBENZENE SULFONATE (BENZENE SULFONIC ACID DODECYL ESTER)
• DODECYLLINEARALKYLBENZENESULPHONATE
• LAURYLBENZENESULPHONATE
• N-DODECYLBENZOLSULPHONATE
• DODECYL BENZENESULFONATE
• DTXSID30153351
• dodecylbenzene sulfonate
• SCHEMBL161091
• 1886-81-3
• NS00040801
• n-dodecylbenzenesulfonate
• YRIUSKIDOIARQF-UHFFFAOYSA-N
• Dodecylbenzenesulfonate
• 121734-15-4

• Inchi： 1S/C18H30O3S/c1-2-3-4-5-6-7-8-9-10-14-17-21-22(19,20)18-15-12-11-13-16-18/h11-13,15-16H,2-10,14,17H2,1H3
• InChI Key： YRIUSKIDOIARQF-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(=O)(=O)OCCCCCCCCCCCC

Computed Properties

• Exact Mass: 326.19200
• Monoisotopic Mass: 326.19156599g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8Ų
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 6.8

Experimental Properties

• Density: 1.0863 (rough estimate)
• Boiling Point: 434.52°C (rough estimate)
• Refractive Index: 1.5460 (estimate)
• PSA: 51.75000
• LogP: 6.39360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters